Cas no 89612-25-9 (1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)-)

1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)- structure
89612-25-9 structure
Product Name:1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)-
CAS No:89612-25-9
MF:C13H15BrN2O
MW:295.175002336502
CID:594784
PubChem ID:13237467
Update Time:2025-04-19

1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)-
    • 3-(4-bromo-2,6-dimethylphenyl)-5-propan-2-yl-1,2,4-oxadiazole
    • 3-(4-Bromo-2,6-dimethylphenyl)-5-(propan-2-yl)-1,2,4-oxadiazole
    • 89612-25-9
    • DTXSID20530975
    • Inchi: 1S/C13H15BrN2O/c1-7(2)13-15-12(16-17-13)11-8(3)5-10(14)6-9(11)4/h5-7H,1-4H3
    • InChI Key: XKPMHIUJCNHEBI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(C2=NOC(C(C)C)=N2)=C(C)C=1

Computed Properties

  • Exact Mass: 294.03678g/mol
  • Monoisotopic Mass: 294.03678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 38.9Ų
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